Cas no 338391-61-0 (BISMUTH TITANIUM ISOPROPOXIDE)

• Product Name: BISMUTH TITANIUM ISOPROPOXIDE
• CAS No: 338391-61-0
• MF: BiTi
• MW: 256.8473777771
• CID: 918437
• PubChem ID: 71350867
• Update Time: 2025-06-08

BISMUTH TITANIUM ISOPROPOXIDE Chemical and Physical Properties

Names and Identifiers

• BISMUTH TITANIUM ISOPROPOXIDE
• 338391-61-0
• bismuth;titanium
• DTXSID10776648
• 37306-38-0
• Bismuth--titanium (1/1)

• Inchi： 1S/Bi.Ti
• InChI Key： QAKMMQFWZJTWCW-UHFFFAOYSA-N
• SMILES： [Bi].[Ti]

Computed Properties

• Exact Mass: 256.92834g/mol
• Monoisotopic Mass: 256.92834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Sensitiveness: Moisture Sensitive

BISMUTH TITANIUM ISOPROPOXIDE Security Information

• Hazardous Material transportation number：UN3274
• HazardClass：3
• PackingGroup：II

Additional information on BISMUTH TITANIUM ISOPROPOXIDE

Exploring BISMUTH TITANIUM ISOPROPOXIDE (CAS No. 338391-61-0): Properties, Applications, and Innovations

In the realm of advanced inorganic-organic hybrid materials, BISMUTH TITANIUM ISOPROPOXIDE (CAS No. 338391-61-0) stands out as a versatile compound with significant potential in modern industrial and research applications. This metal alkoxide precursor combines bismuth and titanium with isopropoxide ligands, offering unique thermal stability and sol-gel reactivity. Its molecular structure enables precise control over material synthesis, making it a focal point for innovations in nanotechnology and thin-film deposition processes.

The growing interest in BISMUTH TITANIUM ISOPROPOXIDE aligns with global trends toward sustainable materials and energy-efficient technologies. Researchers frequently search for "high-performance ceramic precursors" or "bismuth-based catalysts," reflecting its relevance in photocatalysis and dielectric materials. Unlike conventional precursors, this compound exhibits enhanced hydrolysis resistance, a critical feature for aqueous processing in eco-friendly manufacturing.

From a technical perspective, CAS No. 338391-61-0 demonstrates exceptional stoichiometric flexibility, allowing tailored compositions for ferroelectric coatings and optoelectronic devices. Industry professionals often inquire about "low-temperature synthesis routes" or "Bismuth Titanate thin films," highlighting its role in next-generation electronics. Recent studies emphasize its bandgap tunability, which is pivotal for solar cell enhancements and UV shielding applications.

Environmental considerations further drive the adoption of BISMUTH TITANIUM ISOPROPOXIDE. As regulations tighten around heavy-metal alternatives, this compound’s low toxicity profile positions it as a safer option for green chemistry initiatives. Its compatibility with atomic layer deposition (ALD) techniques answers the demand for "precision material engineering"—a trending topic in semiconductor forums.

In conclusion, BISMUTH TITANIUM ISOPROPOXIDE (CAS No. 338391-61-0) bridges gaps between academic research and industrial scalability. Its multifaceted properties cater to urgent needs in renewable energy and miniaturized electronics, ensuring its prominence in future material science breakthroughs.